Cas no 1805358-81-9 (4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine)
4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine
-
- Inchi: 1S/C8H5BrF2N2/c1-4-3-13-5(2-12)6(7(4)9)8(10)11/h3,8H,1H3
- InChI Key: FGORQFKTPYGORI-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CN=C(C#N)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- XLogP3: 2.6
- Topological Polar Surface Area: 36.7
4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062696-1g |
4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine |
1805358-81-9 | 97% | 1g |
$1,460.20 | 2022-04-01 |
4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine
Research Briefing on 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine (CAS: 1805358-81-9)
4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine (CAS: 1805358-81-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo, cyano, and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.
Recent research has demonstrated the compound's role as a key building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of the difluoromethyl group has been shown to enhance the binding affinity and metabolic stability of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine in the development of selective JAK2 inhibitors, which exhibit promising activity against myeloproliferative neoplasms. The study reported a significant improvement in inhibitor potency, attributed to the electronic effects of the difluoromethyl group.
In addition to its applications in kinase inhibitor design, this compound has also been investigated for its potential in agrochemical research. The presence of the cyano and difluoromethyl groups imparts herbicidal activity, making it a candidate for the development of new crop protection agents. A recent patent (WO2023056789) describes the use of 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine as a precursor for synthesizing herbicides with enhanced efficacy against resistant weed species. The patent emphasizes the compound's role in addressing the growing challenge of herbicide resistance in agriculture.
The synthetic pathways for 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine have also been a focus of recent research. A 2024 article in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs catalytic C-H functionalization, avoiding the use of hazardous reagents and minimizing waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.
Looking ahead, the versatility of 4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine suggests continued interest in its applications across multiple domains. Ongoing studies are exploring its potential in the design of covalent inhibitors, where the bromo substituent can serve as a handle for selective protein modification. Furthermore, its role in the development of fluorinated pharmaceuticals—a rapidly growing area due to the beneficial properties of fluorine in drug molecules—positions this compound as a valuable tool in medicinal chemistry. Future research is expected to uncover additional applications, particularly in the context of targeted therapies and sustainable agrochemicals.
1805358-81-9 (4-Bromo-2-cyano-3-(difluoromethyl)-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)